Cas no 78252-12-7 (5-Amino-2-morpholinobenzonitrile)

• Product Name: 5-Amino-2-morpholinobenzonitrile
• CAS No: 78252-12-7
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• MDL: MFCD11053918
• CID: 1027640
• PubChem ID: 12784727
• Update Time: 2025-05-20

5-Amino-2-morpholinobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-morpholinobenzonitrile
• 5-AMINO-2-MORPHOLIN-4-YLBENZONITRILE
• 78252-12-7
• 5-amino-2-(morpholin-4-yl)benzonitrile
• AKOS005171435
• A865066
• Benzonitrile, 5-amino-2-(4-morpholinyl)-
• DTXSID40509784
• FT-0679042
• MFCD11053918
• SCHEMBL2445959
• 5-Amino-2-morpholin-4-ylbenzonitrile;
• RS-0372
• 5-AMINO-2-(4-MORPHOLINYL)BENZONITRILE
• STK360705
• DA-41362
• ALBB-004935

• MDL： MFCD11053918
• Inchi： 1S/C11H13N3O/c12-8-9-7-10(13)1-2-11(9)14-3-5-15-6-4-14/h1-2,7H,3-6,13H2
• InChI Key： WJUOUHSBDDDFDL-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=CC(=CC=2C#N)N)CC1

Computed Properties

• Exact Mass: 203.10600
• Monoisotopic Mass: 203.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 62.3Ų

Experimental Properties

• PSA: 62.28000
• LogP: 1.62328

5-Amino-2-morpholinobenzonitrile Security Information

• HazardClass：IRRITANT

Additional information on 5-Amino-2-morpholinobenzonitrile

Recent Advances in the Study of 5-Amino-2-morpholinobenzonitrile (CAS: 78252-12-7)

5-Amino-2-morpholinobenzonitrile (CAS: 78252-12-7) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate in the synthesis of various biologically active molecules. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential applications in drug development.

The compound has been identified as a versatile building block in the construction of heterocyclic compounds, which are often found in pharmaceuticals. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the synthesis of novel kinase inhibitors, showing promising activity against several cancer cell lines. The research team employed a multi-step synthetic route, starting from commercially available materials, to achieve high yields of 5-Amino-2-morpholinobenzonitrile with excellent purity.

In addition to its role in synthesis, recent investigations have explored the direct biological effects of 5-Amino-2-morpholinobenzonitrile. A preprint article on bioRxiv (2024) reported that the compound exhibits moderate inhibitory activity against certain inflammatory markers, suggesting potential applications in the treatment of chronic inflammatory diseases. The study utilized in vitro assays and molecular docking simulations to elucidate the mechanism of action, providing valuable insights for future drug design.

Another significant development involves the use of 5-Amino-2-morpholinobenzonitrile in the development of fluorescent probes. Researchers at a leading pharmaceutical institute have successfully incorporated this compound into a series of probes for detecting reactive oxygen species (ROS) in cellular environments. This application, detailed in a recent issue of Analytical Chemistry (2024), opens new possibilities for studying oxidative stress-related diseases and screening potential antioxidant drugs.

From a safety and pharmacokinetics perspective, a recent toxicological study evaluated the compound's ADME (Absorption, Distribution, Metabolism, and Excretion) properties. The results, published in Xenobiotica (2023), indicate that 5-Amino-2-morpholinobenzonitrile demonstrates favorable metabolic stability and low cytotoxicity at therapeutic concentrations, making it a promising candidate for further preclinical development.

Looking forward, several research groups have announced plans to explore derivatives of 5-Amino-2-morpholinobenzonitrile with enhanced biological activities. Computational chemistry approaches are being employed to predict potentially more potent analogs, which are expected to enter synthetic programs in the coming year. The compound's structural flexibility and demonstrated biological relevance position it as a valuable scaffold in medicinal chemistry research.

In conclusion, the recent studies on 5-Amino-2-morpholinobenzonitrile (CAS: 78252-12-7) highlight its multifaceted potential in drug discovery and chemical biology. Its applications range from serving as a synthetic intermediate to exhibiting direct biological activity and functioning as a molecular probe. Continued research in this area is likely to yield significant advancements in the development of new therapeutic agents and research tools.